Cas no 12070-06-3 (Tantalum carbide)

Tantalum carbide (TaC) is a refractory ceramic material known for its exceptional hardness, high melting point (~3,880°C), and chemical stability. It exhibits superior mechanical strength, thermal conductivity, and resistance to wear and corrosion, making it suitable for extreme environments. TaC is commonly used in cutting tools, wear-resistant coatings, and high-temperature applications such as aerospace components and nuclear reactors. Its compatibility with other carbides and metals allows for the production of advanced composites with enhanced performance. The material's low electrical resistivity also makes it valuable in electronic applications. TaC's combination of properties ensures reliability in demanding industrial and technological settings.
Tantalum carbide structure
Tantalum carbide structure
Product Name:Tantalum carbide
CAS No:12070-06-3
MF:CTa
MW:192.958606719971
MDL:MFCD00011255
CID:48770
PubChem ID:24856954
Update Time:2025-06-08

Tantalum carbide Chemical and Physical Properties

Names and Identifiers

    • Tantalum carbide
    • Tantalumcarbidemeshpowderavgemicronsorless
    • Tantalum(IV) carbide
    • Tantalum carbide pwdr.
    • Tantalum monocarbide
    • Tantalum carbide (metals basis)
    • TantaluM(IV) carb
    • Tantalum carbide, 99.5% trace metals basis
    • Tantalum carbide powder (TaC)
    • tantalumcarbide(tac)
    • MDL: MFCD00011255
    • Inchi: 1S/C.Ta/q-1;+1
    • InChI Key: DUMHRFXBHXIRTD-UHFFFAOYSA-N
    • SMILES: [Ta+]#[C-]

Computed Properties

  • Exact Mass: 192.94800
  • Monoisotopic Mass: 196.979296
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 2
  • Rotatable Bond Count: 0
  • Complexity: 0
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Dark brown or light brown metallic powder, sodium chloride type cubic crystal system
  • Density: 13.9
  • Melting Point: 3880°C
  • Boiling Point: 5500°C
  • Flash Point: °C
  • Solubility: 溶于HF-HNO3混合物
  • Water Partition Coefficient: Soluble in hydrofluoric acid and nitric acid. Partially soluble in water.
  • PSA: 0.00000
  • LogP: 0.08130
  • Solubility: Insoluble in water, insoluble in inorganic acids

Tantalum carbide Security Information

  • Hazardous Material transportation number:UN3178
  • WGK Germany:3
  • HazardClass:4.1
  • PackingGroup:III
  • TSCA:Yes
  • Safety Term:4.1
  • Packing Group:III
  • Storage Condition:Keep container tightly closed Store in a cool, dry and well ventilated area. Wash thoroughly after use

Tantalum carbide Customs Data

  • HS CODE:2849909000
  • Customs Data:

    China Customs Code:

    2849909000

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Tantalum carbide Suppliers

Zibo Yurui Biotechnology
Gold Member
Audited Supplier Audited Supplier
(CAS:12070-06-3)Tantalum carbide
Order Number:LE137
Stock Status:in Stock
Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Monday, 1 June 2026 10:42
Price ($):inquiry
Email:zhang@yuruibiotech.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:12070-06-3)碳化钽
Order Number:LE2470822
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:39
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Zibo Yurui Biotechnology
(CAS:12070-06-3)Tantalum carbide
LE137
Purity:99%
Quantity:10G;1KG
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:12070-06-3)碳化钽
LE2470822
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email